Cas no 421565-56-2 (2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno2,3-dpyrimidine-6-carboxylic Acid)

• Product Name: 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno2,3-dpyrimidine-6-carboxylic Acid
• CAS No: 421565-56-2
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• MDL: MFCD03030508
• CID: 1070555
• PubChem ID: 3459487
• Update Time: 2025-05-19

2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno2,3-dpyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic acid
• 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno-[2,3-d]pyrimidine-6-carboxylic acid
• Oprea1_574233
• LS-02764
• SR-01000468734
• 2,5-dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylicacid
• SR-01000468734-1
• ALBB-007379
• MFCD03030508
• AKOS000265630
• ChemDiv1_008033
• STK504503
• EU-0042281
• HMS609N03
• 421565-56-2
• CS-0327378
• 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno2,3-dpyrimidine-6-carboxylic Acid

• MDL： MFCD03030508
• Inchi： 1S/C14H18N4O2S/c1-8-10-12(18-6-4-17(3)5-7-18)15-9(2)16-13(10)21-11(8)14(19)20/h4-7H2,1-3H3,(H,19,20)
• InChI Key： FVVVEFXLUZSIRV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C1=NC(C)=NC=2N1CCN(C)CC1

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno2,3-dpyrimidine-6-carboxylic Acid

Introduction to 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid (CAS No. 421565-56-2)

2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid, identified by its CAS number 421565-56-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. The presence of a piperazine moiety at the 4-position and a carboxylic acid group at the 6-position further enhances its pharmacological relevance, making it a promising candidate for further investigation.

The thieno[2,3-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring linked to a pyrimidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The 2,5-dimethyl substitution pattern introduces hydrophobicity and rigidity to the structure, which can influence both solubility and binding affinity. Additionally, the 4-(4-methylpiperazin-1-yl) group contributes to the compound's basic nature, potentially allowing for interactions with acidic or polar residues in protein binding pockets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The thienopyrimidine scaffold has emerged as a versatile platform for drug design due to its ability to mimic natural biomolecules and interfere with disease-causing pathways. For instance, studies have shown that derivatives of thienopyrimidine can inhibit kinases and other enzymes involved in cancer progression. The specific modifications present in 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid may confer unique properties that make it effective against certain pathological conditions.

The carboxylic acid group at the 6-position of the molecule is particularly noteworthy as it provides a site for further functionalization or interaction with biological targets. Carboxylic acids are known to participate in hydrogen bonding and ionic interactions, which can be critical for achieving high binding affinity. Furthermore, this group can be used to link the compound to other molecules via amide or ester bonds, enabling the development of prodrugs or conjugates with enhanced pharmacokinetic properties.

Recent advancements in computational chemistry and structure-based drug design have facilitated the rapid identification of promising candidates like 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those implicated in inflammation and immune responses. The combination of computational predictions with experimental validation has accelerated the drug discovery process significantly.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The presence of the 4-(4-methylpiperazin-1-yl) group in 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid suggests that it may interact with serotonin receptors or other neurotransmitter receptors involved in these disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

Evaluation of 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid in preclinical models has revealed promising results regarding its biological activity. In vitro assays have demonstrated inhibitory effects on enzymes such as tyrosine kinase receptors (TKRs), which are overexpressed in many cancers. Additionally, studies have shown that this compound can modulate inflammatory pathways by interacting with cytokine receptors and downstream signaling molecules.

The potential therapeutic applications of this compound extend beyond oncology and neurology. Research is ongoing into its efficacy against infectious diseases caused by bacteria and viruses. The structural features of thienopyrimidine derivatives make them attractive candidates for developing antiviral agents due to their ability to interfere with viral replication cycles.

Regulatory considerations play a crucial role in advancing compounds like 2,5-Dimethyl-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylic Acid into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required by regulatory agencies such as the U.S. Food and Drug Administration (FDA). Preclinical safety studies are essential to assess potential toxicity profiles before human testing can begin.

The future prospects for this compound are bright given its unique structural features and promising preclinical data. Continued research into its mechanisms of action will provide deeper insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable treatments for patients worldwide.